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Abstract

3-(Methylthio)propanal (MTP), also known as methional, is a versatile chemical intermediate
with significant applications in the synthesis of essential amino acids, flavor compounds, and
other fine chemicals. This document provides detailed application notes and experimental
protocols for the synthesis and utilization of MTP, targeting professionals in research,
development, and drug discovery.

Physicochemical Properties and Spectroscopic
Data

3-(Methylthio)propanal is a colorless to amber liquid with a potent, characteristic odor.[1] It is
slightly soluble in water and miscible with many organic solvents.[1]

Table 1: Physicochemical Properties of 3-(Methylthio)propanal
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Property Value Reference
CAS Number 3268-49-3 [2]
Molecular Formula C4H80S [2]
Molecular Weight 104.17 g/mol [11[2]
Boiling Point 165-166 °C

Density 1.043 g/mL at 25 °C

Refractive Index n20/D 1.483

Flash Point 74 °C

Table 2: Spectroscopic Data for 3-(Methylthio)propanal

Spectroscopy Data Reference
1H NMR Available [3]

13C NMR (100.54 MHz, 5 (ppm): 200.61, 43.21, 26.43, ]

CDCI3) 15.50

Mass Spectrum Molecular lon (m/z): 104 [3]

IR Spectrum Available [3]

Applications as a Chemical Intermediate

3-(Methylthio)propanal serves as a crucial precursor in several synthetic pathways.

Synthesis of D,L-Methionine and Methionine Analogs

MTP is a key intermediate in the industrial synthesis of D,L-methionine, an essential amino acid
widely used as a supplement in animal feed.[4][5] It is also used to produce 2-hydroxy-4-
(methylthio)butanoic acid (HMTBA), a common methionine substitute.[4][5] The synthesis
proceeds through the formation of 2-hydroxy-4-(methylthio)butanenitrile (MMP-cyanohydrin).[4]

Flavor and Fragrance Industry
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MTP itself is a potent flavor compound, known for its cooked potato-like aroma, and is used in
small quantities as a flavoring agent.[1][6] It is also a product of the Strecker degradation of
methionine, a reaction that contributes to the flavor profile of many cooked foods.[2][7]

Fine Chemical Synthesis

MTP is utilized as a reactant in various organic reactions, including:
» Oxidative coupling and chemoselective oxidation[7]
 Intermolecular alkyne hydroacylation reactions[7]

» Oxidation of sulfides to sulfoxides[7]

Experimental Protocols
Synthesis of 3-(Methylthio)propanal (MTP)

This protocol is based on the catalytic addition of methyl mercaptan to acrolein.[4]
Materials:

Acrolein

Methyl mercaptan

Catalyst (e.qg., pyridine, triethylamine, or a heterogeneous polymer-bound base)[4]

Reaction medium (e.g., pre-existing MTP)[4]

Inert gas (e.g., nitrogen)

Procedure:

e Set up a reactor equipped with a stirrer, cooling system, and inlets for reactants and inert
gas.

o Charge the reactor with the reaction medium (liquid MTP) and the catalyst.[4]
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e Purge the reactor with an inert gas.

o Continuously feed liquid acrolein and methyl mercaptan into the reactor while maintaining
the desired temperature and pressure. The reaction can be carried out batchwise or
continuously.[4]

» Monitor the reaction progress by analyzing the concentration of reactants.

e Once the reaction is complete, the crude MTP is purified by distillation to remove the catalyst
and any by-products.[4]

Quantitative Data:

 Yields can be quantitative depending on the specific process and catalyst used.[8]

Synthesis of 2-Hydroxy-4-(methylthio)butanenitrile
(MMP-Cyanohydrin) from MTP

This intermediate is crucial for the synthesis of methionine and its analogs.[9]

Materials:

3-(Methylthio)propanal (MTP)

Hydrogen cyanide (HCN)

Ammonia (can be present in the HCN gas mixture)[9]

Catalyst (the same catalyst from MTP synthesis can often be used)[4]
Procedure:
e The crude MTP from the previous step can be used directly without purification.[4]

 Introduce a gas mixture of hydrogen cyanide and ammonia into the liquid MTP.[8][9] This can
be performed in an absorption tower to ensure efficient mixing.[8]

e The reaction is typically rapid. Monitor the formation of MMP-cyanohydrin.
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e The resulting product mixture containing MMP-cyanohydrin can be used in the subsequent
steps for methionine synthesis.

Quantitative Data:

e The molar ratio of ammonia to HCN in the gas mixture can range from 0.06 to 0.99.[9]

Formation of MTP via Strecker Degradation of
Methionine (lllustrative)

This reaction is fundamental in food chemistry and demonstrates a key transformation involving
MTP.

Materials:

e Methionine

¢ Adicarbonyl compound (e.g., formed during sugar fragmentation in food)
e Solvent (e.g., water, in a food matrix model)

Procedure:

» Dissolve methionine and a dicarbonyl compound in the solvent.

¢ Heat the mixture. The Strecker degradation will proceed, leading to the formation of 3-
(methylthio)propanal.

e The volatile MTP can be detected by gas chromatography-olfactometry.
Quantitative Data:

e The yield of MTP is highly dependent on the specific reactants, temperature, and matrix
conditions.

Visualized Workflows and Pathways

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://patents.google.com/patent/WO2018114640A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Acrolein

Methyl Mercaptan
+£02, NH3 5-(2-Methylmercaptoethyl)hydantoin Hydrolysis D

Hydrogen Cyanide &
Ammonia

Methionine Dicarbonyl Compound
(Amino Acid) (from sugar degradation)

Schiff Base Intermediate

Decarpoxylation &

3-(Methylthio)propanal
(Strecker Aldehyde)

CO2 + Aminoketone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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